Cas no 1339412-21-3 (1,1,1-trifluoro-3-(methylsulfanyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(methylsulfanyl)propan-2-ol
• CAS No: 1339412-21-3
• MF: C₄H₇F₃OS
• MW: 160.157990694046
• CID: 6380882
• PubChem ID: 63900436
• Update Time: 2024-01-15

1,1,1-trifluoro-3-(methylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(methylsulfanyl)propan-2-ol
• ZFDWQRRKAYHNMR-UHFFFAOYSA-N
• SCHEMBL9618668
• 1.1.1-trifluoro-3-(methylsulfanyl)propan-2-ol
• 1339412-21-3
• EN300-1252435
• 1,1,1-trifluoro-3-methylsulfanylpropan-2-ol
• AKOS013215065

• Inchi： 1S/C4H7F3OS/c1-9-2-3(8)4(5,6)7/h3,8H,2H2,1H3
• InChI Key： ZFDWQRRKAYHNMR-UHFFFAOYSA-N
• SMILES： S(C)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 160.01697050g/mol
• Monoisotopic Mass: 160.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins